Cas no 585544-22-5 (6-chloro-N-cyclopropylpyridine-3-carboxamide)

• Product Name: 6-chloro-N-cyclopropylpyridine-3-carboxamide
• CAS No: 585544-22-5
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• MDL: MFCD08444345
• CID: 1089459
• PubChem ID: 9449822
• Update Time: 2025-06-12

6-chloro-N-cyclopropylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-cyclopropylnicotinamide
• 6-chloro-N-cyclopropylpyridine-3-carboxamide
• AC1Q3KSY
• AG-A-89821
• AK140718
• CTK6H1325
• MolPort-002-471-363
• AKOS000200515
• A856516
• SCHEMBL1116580
• AS-66418
• DB-307107
• CS-0062176
• 585544-22-5
• DTXSID30429447
• MFCD08444345
• SB54086
• EN300-25366
• Z32367958
• F1905-0043

• MDL： MFCD08444345
• Inchi： 1S/C9H9ClN2O/c10-8-4-1-6(5-11-8)9(13)12-7-2-3-7/h1,4-5,7H,2-3H2,(H,12,13)
• InChI Key： PMSOZHXVTCVGRS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-cyclopropylpyridine-3-carboxamide

6-Chloro-N-cyclopropylpyridine-3-carboxamide (CAS No. 585544-22-5): A Comprehensive Overview

6-Chloro-N-cyclopropylpyridine-3-carboxamide (CAS No. 585544-22-5) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising results in several preclinical studies, making it a subject of ongoing investigation.

The chemical structure of 6-chloro-N-cyclopropylpyridine-3-carboxamide consists of a pyridine ring with a chloro substituent at the 6-position and an N-cyclopropylcarboxamide group at the 3-position. This arrangement confers the molecule with specific pharmacological properties, including high lipophilicity and good metabolic stability. These characteristics are crucial for the development of drugs that require efficient cellular uptake and prolonged action.

Recent studies have explored the biological activities of 6-chloro-N-cyclopropylpyridine-3-carboxamide. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant antiproliferative effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, 6-chloro-N-cyclopropylpyridine-3-carboxamide has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 6-chloro-N-cyclopropylpyridine-3-carboxamide has been extensively studied to understand its behavior in biological systems. Research has indicated that it has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Furthermore, its low toxicity profile in animal models supports its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloro-N-cyclopropylpyridine-3-carboxamide in human subjects. Early phase I trials have shown promising results, with no major adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's therapeutic potential and guide further development.

In conclusion, 6-chloro-N-cyclopropylpyridine-3-carboxamide (CAS No. 585544-22-5) is a promising compound with diverse biological activities. Its potential applications in cancer therapy and inflammatory disease management make it an exciting area of research for pharmaceutical scientists and clinicians alike. As more data from ongoing clinical trials become available, the full therapeutic potential of this compound will likely be realized.